Cas no 2172067-43-3 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentyl)acetic acid)

• Product Name: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentyl)acetic acid
• CAS No: 2172067-43-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6419766
• PubChem ID: 165548008
• Update Time: 2025-05-26

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentyl)acetic acid
• 2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentyl)acetic acid
• EN300-1517527
• 2172067-43-3

• Inchi： 1S/C28H34N2O5/c1-2-9-19(26(33)30-28(16-25(31)32)14-7-8-15-28)17-29-27(34)35-18-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,19,24H,2,7-9,14-18H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： ZLDOCNSANJCKCC-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC)NC1(CC(=O)O)CCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentyl)acetic acid

Recent Advances in the Study of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentyl)acetic acid (CAS: 2172067-43-3)

The compound 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentyl)acetic acid (CAS: 2172067-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentylacetic acid moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development.

Recent studies have focused on the synthesis and optimization of this compound, leveraging its Fmoc-protected amino group for solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the Fmoc group provides excellent stability under basic conditions while being readily removable under mild acidic conditions, making it an ideal candidate for the synthesis of complex peptides. The cyclopentylacetic acid component further enhances the molecule's utility by introducing conformational constraints that can improve the biological activity of resulting peptides.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the use of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentyl)acetic acid as a key intermediate in the development of novel protease inhibitors. The study highlighted the compound's ability to mimic natural peptide substrates, thereby effectively inhibiting target enzymes. This finding opens new avenues for the design of therapeutics targeting diseases such as cancer and viral infections, where protease activity plays a critical role.

Another significant advancement involves the application of this compound in the field of bioconjugation. Researchers have successfully utilized its reactive carboxyl group to link peptides to various biomolecules, including antibodies and nanoparticles. This approach has proven particularly valuable in the development of targeted drug delivery systems, where precise conjugation is essential for achieving desired therapeutic outcomes. The stability and reactivity of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentyl)acetic acid under physiological conditions further underscore its suitability for such applications.

Despite these promising developments, challenges remain in the large-scale production and purification of this compound. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some studies reporting success in achieving gram-scale production with high enantiomeric purity. These advancements are critical for enabling further preclinical and clinical studies, which are necessary to fully realize the compound's therapeutic potential.

In conclusion, 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentyl)acetic acid (CAS: 2172067-43-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural properties and broad applicability make it a focal point for ongoing studies aimed at advancing peptide-based therapeutics and bioconjugation technologies. Future research will likely continue to explore its potential, particularly in the context of targeted drug delivery and enzyme inhibition, paving the way for innovative treatments in various disease areas.